![molecular formula C9H18N2O B2884769 3-Amino-2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one CAS No. 1248200-38-5](/img/structure/B2884769.png)
3-Amino-2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one
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Overview
Description
The compound “3-Amino-2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one” is an organic compound that contains a pyrrolidine ring . Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . This compound also belongs to the class of organic compounds known as valine and derivatives .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule . The InChI code for this compound is1S/C9H18N2O/c1-9(2,7-10)8(12)11-5-3-4-6-11/h3-7,10H2,1-2H3
. Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a predicted boiling point of 298.9±23.0 °C and a predicted density of 1.017±0.06 g/cm3 .Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine
This compound is a key intermediate in the preparation of premafloxacin, an antibiotic developed for use against pathogens of veterinary importance. The synthesis process described involves asymmetric Michael addition and stereoselective alkylation (Fleck et al., 2003).
Development of Novel Multicomponent Synthesis Methods
Research includes the efficient synthesis of pyridine-pyrimidines and their derivatives using a novel catalyst, showcasing the importance of this compound in facilitating complex chemical reactions (Rahmani et al., 2018).
Biochemical and Pharmaceutical Research
Structural Analysis in DNA Binding
Studies have shown that certain derivatives of pyridine, which can be synthesized from compounds like 3-Amino-2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one, are important for understanding how certain molecules interact with DNA. This has implications in areas like drug design and molecular biology (Dwyer et al., 1993).
Innovations in Organic Chemistry and Drug Synthesis
The compound has been used in the context of developing new synthetic pathways and methods in organic chemistry, contributing to the synthesis of various pharmaceuticals (Srikanth et al., 2020).
Catalysis and Materials Science
- Catalytic Applications in Cross-Coupling Reactions: The introduction of pyrrolidino groups in nickel(II) pincer complexes, derived from similar compounds, has shown improved efficacy in catalyzing cross-coupling reactions, essential in materials science and chemical synthesis (Garcia et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-Amino-2,2-dimethyl-1-(pyrrolidin-1-yl)propan-1-one are currently unknown. This compound is a derivative of pyrrolidine , a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
Pyrrolidine derivatives are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds and hydrophobic interactions . The spatial orientation of substituents on the pyrrolidine ring can lead to different biological profiles of drug candidates, due to the different binding modes to enantioselective proteins .
Biochemical Pathways
Pyrrolidine derivatives have been found to be involved in a variety of biological processes .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
Pyrrolidine derivatives have been found to exhibit a variety of biological activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s storage temperature is 4°C , suggesting that it may be sensitive to heat. Additionally, the compound’s physical form is a powder , which may affect its solubility and therefore its bioavailability.
Properties
IUPAC Name |
3-amino-2,2-dimethyl-1-pyrrolidin-1-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c1-9(2,7-10)8(12)11-5-3-4-6-11/h3-7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDKAYYVXGFABMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)C(=O)N1CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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